Cas no 2229570-70-9 (tert-butyl N-4-chloro-2-(1-cyanocyclobutyl)phenylcarbamate)

• Product name: tert-butyl N-4-chloro-2-(1-cyanocyclobutyl)phenylcarbamate
• CAS No: 2229570-70-9
• MF: C₁₆H₁₉ClN₂O₂
• MW: 306.787263154984
• CID: 6541644
• PubChem ID: 165860410

tert-butyl N-4-chloro-2-(1-cyanocyclobutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-2-(1-cyanocyclobutyl)phenylcarbamate
• EN300-1876341
• tert-butyl N-[4-chloro-2-(1-cyanocyclobutyl)phenyl]carbamate
• 2229570-70-9

• Inchi： 1S/C16H19ClN2O2/c1-15(2,3)21-14(20)19-13-6-5-11(17)9-12(13)16(10-18)7-4-8-16/h5-6,9H,4,7-8H2,1-3H3,(H,19,20)
• InChI Key： HFXUOQAPISHOOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C#N)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.1135055g/mol
• Monoisotopic Mass: 306.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-4-chloro-2-(1-cyanocyclobutyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-chloro-2-(1-cyanocyclobutyl)phenylcarbamate (CAS No. 2229570-70-9)

The compound tert-butyl N-4-chloro-2-(1-cyanocyclobutyl)phenylcarbamate (CAS No. 2229570-70-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyanocyclobutyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for custom synthesis intermediates like tert-butyl N-4-chloro-2-(1-cyanocyclobutyl)phenylcarbamate has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable chemical production, as its synthesis can be optimized to reduce waste and energy consumption. Additionally, its chlorophenyl and cyanocyclobutyl components are frequently explored in fragment-based drug design, a hot topic in modern medicinal chemistry.

One of the most searched questions related to this compound is: "What are the applications of tert-butyl N-4-chloro-2-(1-cyanocyclobutyl)phenylcarbamate in drug development?" Studies suggest its utility in creating kinase inhibitors and GPCR-targeted therapies, which are critical in treating cancers and neurological disorders. The carbamate group, in particular, enhances metabolic stability, a key consideration for oral bioavailability in pharmaceuticals.

Another trending topic is the compound's role in agrochemical innovation. The 4-chloro-2-(1-cyanocyclobutyl)phenyl scaffold is being investigated for its herbicidal and fungicidal properties, addressing the need for eco-friendly crop protection. This aligns with global efforts to reduce reliance on traditional pesticides, a frequently discussed issue in sustainable agriculture forums.

From a technical perspective, the CAS No. 2229570-70-9 is often referenced in patent literature and academic journals, highlighting its intellectual property potential. Companies specializing in fine chemicals and contract research are actively stocking this compound to meet the demands of high-throughput screening and combinatorial chemistry workflows.

In summary, tert-butyl N-4-chloro-2-(1-cyanocyclobutyl)phenylcarbamate represents a versatile building block with applications spanning life sciences and material innovation. Its relevance to drug discovery, agrochemical development, and green synthesis ensures its continued prominence in scientific discourse. As research evolves, this compound may unlock new pathways for addressing unmet medical and environmental challenges.